Cas no 1806875-36-4 (6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde
• CAS No: 1806875-36-4
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882246
• Update Time: 2025-06-15

6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-6(9)4-1-3(2-13)5(11)7(10)12-4/h1-2,6H
• InChI Key： PFVOVPDUAFNBJI-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde

Research Briefing on 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde (CAS: 1806875-36-4)

6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde (CAS: 1806875-36-4) is a highly specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo-substituted pyridine core, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapeutics.

The compound's structural features, including the electron-withdrawing difluoromethyl and iodo groups, contribute to its reactivity and versatility in cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura coupling reactions to generate a library of pyridine-based compounds with promising anticancer activity. The research team reported that derivatives synthesized from 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde exhibited potent inhibition of specific kinase targets involved in tumor proliferation.

Further investigations into the compound's pharmacological potential have revealed its role as a precursor for radiopharmaceuticals. The presence of the iodine atom at the 3-position allows for easy isotopic labeling, making it a valuable candidate for positron emission tomography (PET) tracer development. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled analog, which showed high target specificity in preclinical models of neurological disorders.

From a synthetic chemistry perspective, the aldehyde functionality at the 4-position offers additional opportunities for diversification. Researchers at a leading pharmaceutical company have utilized this moiety to create hydrazone and oxime derivatives with improved pharmacokinetic properties. These efforts were part of a broader initiative to overcome drug resistance in infectious diseases, as reported in a 2024 ACS Infectious Diseases publication.

Ongoing research continues to explore the full potential of 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxaldehyde. Current challenges include optimizing its synthetic route for large-scale production and further characterizing its safety profile. However, the compound's unique structural attributes and demonstrated biological activity position it as a promising candidate for future drug development programs across multiple therapeutic areas.